(NZ,E)-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-(3-nitrophenyl)prop-2-enamide

• IUPAC Name: (NZ,E)-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C21H21N3O5S/c1-3-29-17-8-9-18-19(14-17)30-21(23(18)11-12-28-2)22-20(25)10-7-15-5-4-6-16(13-15)24(26)27/h4-10,13-14H,3,11-12H2,1-2H3/b10-7+,22-21-
• InChI Key: UAOYITOKWVIFEX-SAKSVJJPSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-])S2)CCOC
• Isomeric SMILES: CCOC1=CC2=C(C=C1)N(/C(=N/C(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-])/S2)CCOC
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

(NZ,E)-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-(3-nitrophenyl)prop-2-enamide is a chemical compound registered in the PubChem database It is known for its unique properties and applications in various fields of scientific research

Preparation Methods

Starting Materials: The synthesis begins with readily available starting materials.

Reaction Conditions: The reaction conditions, such as temperature, pressure, and solvents, are optimized to ensure the desired product is obtained.

Purification: The final product is purified using techniques such as chromatography to achieve the required purity.

Chemical Reactions Analysis

(NZ,E)-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-(3-nitrophenyl)prop-2-enamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents under controlled conditions.

Reduction: Reduction reactions can be carried out using reducing agents to modify the compound’s structure.

Substitution: Substitution reactions involve replacing one functional group with another, often using specific reagents and catalysts.

Common reagents and conditions used in these reactions include:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(NZ,E)-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-(3-nitrophenyl)prop-2-enamide has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: this compound is utilized in industrial processes for the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of (NZ,E)-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-(3-nitrophenyl)prop-2-enamide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, leading to changes in their structure and function. This interaction can result in various biological and chemical effects, depending on the context in which the compound is used.